4-(4-(Ethoxymethyl)piperidin-1-yl)-4-oxobutanoic acid
Overview
Description
4-(4-(Ethoxymethyl)piperidin-1-yl)-4-oxobutanoic acid, more commonly known as EMBOCA, is a small molecule inhibitor of the enzyme acetyl-CoA carboxylase (ACC). ACC is a key enzyme in the fatty acid biosynthesis pathway and is responsible for the synthesis of fatty acids, which are essential for cell growth and division. EMBOCA has been studied for its potential therapeutic applications, including its use in treating metabolic disorders, cancer, and inflammation.
Scientific Research Applications
Anti-Diabetic Applications
Piperidine derivatives have been identified as potential agents in the treatment of diabetes. They can act as inhibitors of enzymes like alpha-glucosidase, which is a target for anti-diabetic drugs such as voglibose .
Anti-Cancer Properties
These compounds are explored for their anti-cancer properties, particularly in inhibiting cell proliferation and inducing apoptosis in cancer cells .
Anti-Microbial Effects
Piperidine derivatives exhibit antimicrobial activity against a variety of pathogens, making them valuable in the development of new antibiotics .
Anti-Inflammatory Activity
Due to their ability to modulate inflammatory pathways, piperidine derivatives are researched for their potential use in treating inflammatory diseases .
Anti-Alzheimer’s Therapy
Compounds like donepezil, which contain a piperidine ring, are used in the management of Alzheimer’s disease by acting on the central nervous system to inhibit acetylcholinesterase .
Anti-Viral and Anti-Fungal Uses
These derivatives have shown promise in treating viral and fungal infections, contributing to the development of new antiviral and antifungal drugs .
Anti-Hypertension Effects
Piperidine derivatives can act on cardiovascular systems and are being studied for their potential to treat hypertension .
Analgesic Properties
They are also known for their analgesic effects and are being investigated for use in pain management .
properties
IUPAC Name |
4-[4-(ethoxymethyl)piperidin-1-yl]-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO4/c1-2-17-9-10-5-7-13(8-6-10)11(14)3-4-12(15)16/h10H,2-9H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJIUYIKJOSYUPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCN(CC1)C(=O)CCC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-(Ethoxymethyl)piperidin-1-yl)-4-oxobutanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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